Cas no 942920-29-8 (tert-butyl 2-(3-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)acetate)

• Product Name: tert-butyl 2-(3-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)acetate
• CAS No: 942920-29-8
• MF: C₂₁H₂₈BN₃O₆
• MW: 429.274525642395
• CID: 2117234
• Update Time: 2023-11-18

tert-butyl 2-(3-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(3-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)acetate
• DOIOCCWLIICQSL-UHFFFAOYSA-N
• 1,1-dimethylethyl [3-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]acetate
• CID 86617390
• 1H-Pyrazole-1-acetic acid, 3-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C21H28BN3O6/c1-19(2,3)29-17(26)13-24-12-16(22-30-20(4,5)21(6,7)31-22)18(23-24)14-8-10-15(11-9-14)25(27)28/h8-12H,13H2,1-7H3
• InChI Key： DOIOCCWLIICQSL-UHFFFAOYSA-N
• SMILES： O1B(C2=CN(CC(=O)OC(C)(C)C)N=C2C2C=CC(=CC=2)[N+](=O)[O-])OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 666
• Topological Polar Surface Area: 108

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 558.7±50.0 °C(Predicted)
• pka: -0.17±0.10(Predicted)